methyl 3-(2-furoylamino)-2-methylbenzoate

• IUPAC Name: methyl 3-(furan-2-carbonylamino)-2-methylbenzoate
• InChI: InChI=1S/C14H13NO4/c1-9-10(14(17)18-2)5-3-6-11(9)15-13(16)12-7-4-8-19-12/h3-8H,1-2H3,(H,15,16)
• InChI Key: FQPHGAZFWMHCQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC=CO2)C(=O)OC
• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol

Description

Methyl 3-(2-furoylamino)-2-methylbenzoate, also known as MFM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. MFM is a derivative of benzoic acid and is synthesized using various methods.

Mechanism of Action

The mechanism of action of methyl 3-(2-furoylamino)-2-methylbenzoate is not fully understood. However, studies have suggested that this compound exerts its effects by inhibiting the activity of various enzymes and biochemical pathways. This compound has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine. This compound has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound exhibits anticancer activity against various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. This compound has also been shown to exhibit anti-inflammatory activity by inhibiting the activity of cyclooxygenase-2. This compound has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine.

Advantages and Limitations for Lab Experiments

Methyl 3-(2-furoylamino)-2-methylbenzoate has several advantages for lab experiments, including its ease of synthesis and its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. However, this compound also has several limitations, including its potential toxicity and its limited solubility in aqueous solutions.

Future Directions

Methyl 3-(2-furoylamino)-2-methylbenzoate has several potential future directions, including further studies on its mechanism of action and its effects on various biochemical pathways. This compound also has potential applications in the development of sensors and other electronic devices. Further studies are needed to determine the potential toxicity of this compound and its potential as a therapeutic agent for various diseases, including cancer and Alzheimer's disease. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic purposes.

Synthesis Methods

Methyl 3-(2-furoylamino)-2-methylbenzoate can be synthesized using various methods, including the reaction of 3-amino-2-methylbenzoic acid with furoyl chloride in the presence of a base, such as triethylamine. Another method involves the reaction of 3-hydroxy-2-methylbenzoic acid with furoyl chloride in the presence of a base. The resulting product is then treated with methanol and acid to yield this compound. The synthesis of this compound using these methods has been reported in several studies.

Scientific Research Applications

Methyl 3-(2-furoylamino)-2-methylbenzoate has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been shown to exhibit anticancer activity against various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. This compound has also been shown to have potential as an anti-inflammatory agent and as a potential treatment for Alzheimer's disease.
In biochemistry, this compound has been studied for its mechanism of action and its effects on various biochemical pathways. This compound has been shown to inhibit the activity of enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine. This compound has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
In materials science, this compound has been studied for its potential applications in the development of sensors and other electronic devices. This compound has been shown to exhibit fluorescence properties, making it a potential candidate for use in fluorescent sensors.